Cas no 80034-37-3 (Naphthacene, 1,4-dichloro-5,12-bis(phenylethynyl)-)

• Product Name: Naphthacene, 1,4-dichloro-5,12-bis(phenylethynyl)-
• CAS No: 80034-37-3
• MF: C₃₄H₁₈Cl₂
• MW: 497.41272687912
• CID: 706451
• PubChem ID: 54566405
• Update Time: 2025-04-19

Naphthacene, 1,4-dichloro-5,12-bis(phenylethynyl)- Chemical and Physical Properties

Names and Identifiers

• Naphthacene, 1,4-dichloro-5,12-bis(phenylethynyl)-
• 1,4-dichloro-5,12-bis(2-phenylethynyl)tetracene
• 80034-37-3
• DTXSID00712252
• 1,4-Dichloro-5,12-bis(phenylethynyl)tetracene

• Inchi： 1S/C34H18Cl2/c35-31-19-20-32(36)34-28(18-16-24-11-5-2-6-12-24)30-22-26-14-8-7-13-25(26)21-29(30)27(33(31)34)17-15-23-9-3-1-4-10-23/h1-14,19-22H
• InChI Key： ZUCYCTZGGQBODB-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2=C(C#CC3C=CC=CC=3)C3=CC4C=CC=CC=4C=C3C(C#CC3C=CC=CC=3)=C21)Cl

Computed Properties

• Exact Mass: 496.0785560g/mol
• Monoisotopic Mass: 496.0785560g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 36
• Rotatable Bond Count: 4
• Complexity: 809
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.7
• Topological Polar Surface Area: 0Ų